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Compound of Interest

Compound Name:
9-Octadecenoic acid (9Z)-,

dodecyl ester

Cat. No.: B1237561 Get Quote

An In-Depth Technical Guide to Dodecyl Oleate for Researchers, Scientists, and Drug

Development Professionals

CAS Number: 36078-10-1
This guide provides a comprehensive overview of dodecyl oleate, a versatile oleochemical with

significant applications in the pharmaceutical and cosmetic industries. It is intended for

researchers, scientists, and professionals involved in drug development and formulation.

Chemical and Physical Properties
Dodecyl oleate, also known as lauryl oleate, is the ester of dodecanol and oleic acid.[1][2] Its

lipophilic nature makes it an excellent emollient and vehicle for various active pharmaceutical

ingredients (APIs). Below is a summary of its key physicochemical properties.
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Property Value Reference

CAS Number 36078-10-1 [1][2][3][4][5]

Synonyms

Lauryl oleate, Oleic acid

dodecyl ester, (Z)-9-

Octadecenoic acid dodecyl

ester

[1][2][3][5]

Molecular Formula C30H58O2 [1][2][3][5]

Molecular Weight 450.78 g/mol [1][2][3]

Appearance Liquid [6]

Density ~0.865 g/cm³ [1]

Boiling Point ~519.6 °C at 760 mmHg [1]

Refractive Index 1.46 [1]

Solubility Practically insoluble in water [6][7]

Stability

Stable under normal

conditions; can be hydrolyzed

under strong acid or alkali

conditions.

[6]

Synthesis of Dodecyl Oleate
Dodecyl oleate is primarily synthesized through the esterification of oleic acid with dodecanol

(lauryl alcohol). Various catalytic methods can be employed to enhance the reaction rate and

yield.

Experimental Protocol: Chemical Esterification
This protocol describes a general method for the synthesis of dodecyl oleate using a chemical

catalyst.

Materials:

Oleic acid
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Dodecanol

Catalyst (e.g., solid superacid, stannous chloride, or 4-dodecylbenzenesulfonic acid)[3][8]

Nitrogen gas or vacuum source

Reaction vessel with heating and stirring capabilities

Purification apparatus (e.g., silica gel column chromatography)

Procedure:

Premixing: Mix oleic acid and dodecanol in a desired molar ratio (e.g., 1.3:1) in the reaction

vessel.[8]

Catalyst Addition: Add the catalyst to the premix. The amount of catalyst can range from 3-

10% of the premix mass for solid superacid or stannous chloride, or 10 mol% for 4-

dodecylbenzenesulfonic acid.[3][8]

Reaction: Heat the mixture to a temperature between 160-280°C (or as low as 40°C with

specific catalysts like 4-dodecylbenzenesulfonic acid) and allow the reaction to proceed for

2-12 hours with continuous stirring.[3][8] During the reaction, it is beneficial to remove water,

a byproduct of esterification, by bubbling nitrogen through the mixture or applying a vacuum.

[3]

Purification: After the reaction is complete, the crude dodecyl oleate can be purified using

methods such as silica gel column chromatography to remove unreacted starting materials

and the catalyst.[1][8]

Analysis: The purity of the final product can be confirmed using techniques like gas

chromatography (GC) and nuclear magnetic resonance (NMR).[1][8]

Experimental Protocol: Lipase-Mediated Synthesis
An alternative, greener approach involves the use of lipases as biocatalysts.

Materials:
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Oleic acid

Dodecanol

Lipase (e.g., Candida rugosa lipase)[1]

Heptane (or other suitable organic solvent)

Buffer solution (e.g., phosphate buffer, pH 7.2)

Shaker or incubator

Procedure:

Enzyme and Substrate Preparation: Prepare a solution of lipase in a suitable buffer. Dissolve

oleic acid and dodecanol in an organic solvent like heptane.[1]

Reaction: Combine the enzyme solution with the substrate solution in a screw-capped tube

and shake at a controlled temperature.[1] The reaction progress can be monitored by taking

samples at different time intervals.

Analysis: The formation of dodecyl oleate can be quantified using gas chromatography (GC)

by comparing the peak area to a standard curve.[1]

Caption: Workflow for Chemical and Enzymatic Synthesis of Dodecyl Oleate.

Applications in Drug Development
Dodecyl oleate's properties make it a valuable excipient in various drug delivery systems,

particularly for transdermal and topical formulations.

Penetration Enhancer
Fatty acid esters like dodecyl oleate can act as penetration enhancers, facilitating the transport

of drugs across the skin barrier (stratum corneum).[9] They are thought to work by disrupting

the highly ordered lipid structure of the stratum corneum, thereby increasing its fluidity and

permeability to drug molecules.[10][11]
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Nanoemulsions for Drug Delivery
Dodecyl oleate can be used as the oil phase in the formulation of nanoemulsions.[12][13]

Nanoemulsions are kinetically stable, submicron-sized droplets that can encapsulate lipophilic

drugs, enhancing their solubility, stability, and bioavailability.[12][13][14]

Experimental Protocol: Preparation of a Dodecyl Oleate-Based Nanoemulsion

This protocol outlines a general method for preparing an oil-in-water (O/W) nanoemulsion using

dodecyl oleate.

Materials:

Dodecyl oleate (oil phase)

Lipophilic drug

Surfactant (e.g., Tween 80, Span 80)[13]

Co-surfactant (e.g., ethanol, propylene glycol)[15]

Purified water (aqueous phase)

High-energy emulsification equipment (e.g., high-pressure homogenizer, ultrasonicator)

Procedure:

Oil Phase Preparation: Dissolve the lipophilic drug in dodecyl oleate.

Aqueous Phase Preparation: Disperse the surfactant and co-surfactant in purified water.

Pre-emulsion Formation: Gradually add the oil phase to the aqueous phase while stirring at

high speed to form a coarse pre-emulsion.

Nanoemulsification: Subject the pre-emulsion to a high-energy emulsification method to

reduce the droplet size to the nanometer range.

Characterization: Analyze the nanoemulsion for droplet size, polydispersity index (PDI), and

zeta potential using dynamic light scattering (DLS). The morphology can be observed using
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transmission electron microscopy (TEM).

Caption: Workflow for Nanoemulsion Formulation and Testing.

Safety and Toxicology
Dodecyl oleate is generally considered safe for use in cosmetic and pharmaceutical

applications.[2] It is reported to be non-irritating and has a low potential for toxicity.[2] As with

any excipient, formulation-specific safety assessments are necessary.

Conclusion
Dodecyl oleate is a well-characterized fatty acid ester with a favorable safety profile and

versatile applications in drug development. Its role as a penetration enhancer and as an oil

phase in nanoemulsions makes it a valuable tool for formulating poorly water-soluble drugs for

topical and transdermal delivery. The experimental protocols and workflows provided in this

guide offer a foundation for researchers to explore the potential of dodecyl oleate in their

specific drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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